Cas no 2229387-55-5 (1-benzyl-4-(prop-2-yn-1-yl)-1H-pyrazole)

• Product Name: 1-benzyl-4-(prop-2-yn-1-yl)-1H-pyrazole
• CAS No: 2229387-55-5
• MF: C₁₃H₁₂N₂
• MW: 196.247782707214
• CID: 5827175
• PubChem ID: 165651713
• Update Time: 2025-10-19

1-benzyl-4-(prop-2-yn-1-yl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-benzyl-4-(prop-2-yn-1-yl)-1H-pyrazole
• 2229387-55-5
• EN300-1879540

• Inchi： 1S/C13H12N2/c1-2-6-13-9-14-15(11-13)10-12-7-4-3-5-8-12/h1,3-5,7-9,11H,6,10H2
• InChI Key： UHZGSIOQPQTCFL-UHFFFAOYSA-N
• SMILES： N1(C=C(CC#C)C=N1)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 196.100048391g/mol
• Monoisotopic Mass: 196.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 17.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons Alkanes

Additional information on 1-benzyl-4-(prop-2-yn-1-yl)-1H-pyrazole

Research Brief on 1-Benzyl-4-(prop-2-yn-1-yl)-1H-pyrazole (CAS: 2229387-55-5) in Chemical and Biomedical Applications

1-Benzyl-4-(prop-2-yn-1-yl)-1H-pyrazole (CAS: 2229387-55-5) is a pyrazole derivative that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its benzyl and propargyl substituents, exhibits unique chemical properties that make it a promising candidate for various biomedical applications. Recent studies have explored its potential as a scaffold for drug development, particularly in targeting enzymes and receptors involved in inflammatory and oncogenic pathways.

The synthesis of 1-benzyl-4-(prop-2-yn-1-yl)-1H-pyrazole involves multi-step organic reactions, often starting from commercially available pyrazole precursors. Key steps include N-alkylation and Sonogashira coupling, which introduce the benzyl and propargyl groups, respectively. The compound's structural versatility allows for further functionalization, enabling the development of derivatives with enhanced biological activity. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, facilitating its use in high-throughput screening and structure-activity relationship (SAR) studies.

In vitro and in vivo studies have demonstrated that 1-benzyl-4-(prop-2-yn-1-yl)-1H-pyrazole exhibits notable inhibitory effects on specific kinases and proteases. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported its potent activity against cyclin-dependent kinases (CDKs), which are critical regulators of the cell cycle. The compound's ability to modulate CDK activity suggests its potential as an anticancer agent, particularly in tumors with dysregulated cell cycle progression. Additionally, its propargyl moiety has been exploited in click chemistry applications, enabling the development of targeted drug delivery systems.

Beyond its role in oncology, 1-benzyl-4-(prop-2-yn-1-yl)-1H-pyrazole has shown promise in neuropharmacology. Research published in ACS Chemical Neuroscience highlighted its interaction with GABA receptors, implicating its potential use in treating anxiety and epilepsy. The compound's benzyl group appears to enhance its blood-brain barrier permeability, a critical factor for central nervous system (CNS) drug development. However, further pharmacokinetic and toxicological studies are required to assess its safety and efficacy in clinical settings.

In summary, 1-benzyl-4-(prop-2-yn-1-yl)-1H-pyrazole (CAS: 2229387-55-5) represents a versatile and pharmacologically active scaffold with applications spanning oncology, neurology, and chemical biology. Ongoing research aims to optimize its derivatives for improved selectivity and bioavailability, paving the way for its translation into therapeutic agents. Future studies should focus on elucidating its mechanisms of action and exploring its potential in combination therapies.